Cas no 2138259-55-7 (Tert-butyl 3-(2-fluoroethyl)-3-(hydroxymethyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 3-(2-fluoroethyl)-3-(hydroxymethyl)piperazine-1-carboxylate
• CAS No: 2138259-55-7
• MF: C₁₂H₂₃FN₂O₃
• MW: 262.321027040482
• CID: 5990199
• PubChem ID: 165469420
• Update Time: 2025-06-12

Tert-butyl 3-(2-fluoroethyl)-3-(hydroxymethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-fluoroethyl)-3-(hydroxymethyl)piperazine-1-carboxylate
• EN300-784633
• 2138259-55-7
• Tert-butyl 3-(2-fluoroethyl)-3-(hydroxymethyl)piperazine-1-carboxylate

• Inchi： 1S/C12H23FN2O3/c1-11(2,3)18-10(17)15-7-6-14-12(8-15,9-16)4-5-13/h14,16H,4-9H2,1-3H3
• InChI Key： MWVNKOQBYDBDOZ-UHFFFAOYSA-N
• SMILES： FCCC1(CO)CN(C(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 262.16927076g/mol
• Monoisotopic Mass: 262.16927076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.8Ų

Additional information on Tert-butyl 3-(2-fluoroethyl)-3-(hydroxymethyl)piperazine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-(2-fluoroethyl)-3-(hydroxymethyl)piperazine-1-carboxylate (CAS No. 2138259-55-7)

Tert-butyl 3-(2-fluoroethyl)-3-(hydroxymethyl)piperazine-1-carboxylate (CAS No. 2138259-55-7) is a fluorinated piperazine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound features a unique combination of functional groups, including a fluoroethyl moiety and a hydroxymethyl group, which make it a versatile intermediate for drug discovery and development. Its tert-butyl carbamate (Boc) protecting group further enhances its utility in synthetic applications, particularly in peptide and heterocycle synthesis.

In recent years, the demand for fluorinated compounds like Tert-butyl 3-(2-fluoroethyl)-3-(hydroxymethyl)piperazine-1-carboxylate has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its potential in the design of central nervous system (CNS) therapeutics, as the fluoroethyl group can improve blood-brain barrier penetration. This aligns with the growing interest in neurodegenerative disease treatments, a hot topic in both academic and industrial settings.

The synthesis of 2138259-55-7 typically involves multi-step organic reactions, including nucleophilic substitution and carbamate formation. Its hydroxymethyl group offers a handle for further derivatization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies. This flexibility is particularly valuable in medicinal chemistry optimization, where small structural changes can significantly impact drug efficacy and safety profiles.

From a green chemistry perspective, the development of efficient synthetic routes for Tert-butyl 3-(2-fluoroethyl)-3-(hydroxymethyl)piperazine-1-carboxylate has become a focus area. Researchers are investigating catalytic methods and solvent-free conditions to reduce environmental impact—a concern frequently raised in pharmaceutical manufacturing discussions. This compound's stability under various conditions also makes it attractive for high-throughput screening applications in drug discovery pipelines.

Analytical characterization of CAS 2138259-55-7 typically involves advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR for the fluoroethyl group), mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, which is critical when the compound serves as a building block for biologically active molecules. The pharmaceutical industry's increasing reliance on quality by design (QbD) principles has further emphasized the importance of rigorous characterization for intermediates like this piperazine derivative.

Beyond pharmaceutical applications, Tert-butyl 3-(2-fluoroethyl)-3-(hydroxymethyl)piperazine-1-carboxylate has shown promise in material science research. Its fluorine-containing structure may contribute to the development of specialty polymers with unique electronic or surface properties. This multidisciplinary potential makes it a compound of interest in academic-industrial collaborations, particularly in regions with strong life sciences innovation ecosystems.

The storage and handling of 2138259-55-7 require standard laboratory precautions for organofluorine compounds. While not classified as hazardous under normal conditions, its hydroxymethyl group necessitates protection from moisture to prevent degradation. Proper documentation of stability data—a key requirement in regulatory submissions—has become increasingly important for such intermediates as pharmaceutical quality standards evolve globally.

Future research directions for this compound may explore its incorporation into targeted drug delivery systems, leveraging the fluoroethyl group for specific interactions. The growing field of theranostics (combining therapy and diagnostics) could particularly benefit from such fluorine-containing building blocks. As personalized medicine advances, structurally adaptable intermediates like Tert-butyl 3-(2-fluoroethyl)-3-(hydroxymethyl)piperazine-1-carboxylate will likely play increasingly important roles in developing next-generation therapeutics.